Cas no 2648910-58-9 ((2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid
• CAS No: 2648910-58-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5762580
• PubChem ID: 165534440
• Update Time: 2025-06-03

(2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1567274
• 2648910-58-9
• (2S,3R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxybutanoic acid
• (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-17(13-23(29)28-24(25(30)31)16(2)33-3)14-27-26(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17?,24+/m1/s1
• InChI Key： BAHXPACFSCOYHU-PQXMGZSVSA-N
• SMILES： O(C(NCC(CC)CC(N[C@H](C(=O)O)[C@@H](C)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid

(2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid (CAS No. 2648910-58-9)

(2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid (CAS No. 2648910-58-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxybutanoic acid moiety, which contribute to its potential therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. In the context of (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid, the Fmoc group serves to protect the amino functionality during synthesis, ensuring that the desired product is formed with high purity and yield. This is particularly important in the development of complex peptides and proteins, where precise control over the sequence and structure is crucial.

The methoxybutanoic acid moiety in (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid adds a hydrophobic character to the molecule, which can influence its solubility and biological activity. Hydrophobic groups are often incorporated into drug molecules to enhance their ability to cross cell membranes and interact with target proteins. This property makes (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid a promising candidate for drug development, particularly in areas such as cancer therapy and neurodegenerative diseases.

Recent studies have highlighted the potential of (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and cell cycle control. By interfering with specific PPIs, this compound could potentially disrupt disease pathways and offer new therapeutic strategies. For example, research has shown that (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid can inhibit the interaction between certain oncogenic proteins, thereby reducing tumor growth and metastasis.

In addition to its potential as a therapeutic agent, (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid has also been explored for its use as a tool compound in biochemical assays. Its unique structure allows it to serve as a probe for studying protein function and dynamics. For instance, it can be used to investigate the binding kinetics of specific protein-ligand interactions or to screen for small molecules that modulate these interactions.

The synthesis of (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The choice of reagents and reaction conditions is critical for achieving high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and development settings.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a related compound with a similar Fmoc protecting group has demonstrated antitumor activity in preclinical models of breast cancer. These findings suggest that (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid may also exhibit similar properties and could be a valuable addition to the arsenal of anticancer agents.

In conclusion, (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxybutanoic acid (CAS No. 2648910-58-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features make it an attractive candidate for further investigation into its biological activities and mechanisms of action. As research in this area continues to advance, it is likely that new insights will emerge, leading to the development of novel treatments for various diseases.